Undecaaluminium cerium octadecaoxide

• CAS No.: 12005-46-8
• Molecular Formula: Al11CeO18
• Molecular Weight: 724.895
• IUPAC Name: undecaaluminum;cerium(3+);oxygen(2-)
• InChI: InChI=1S/11Al.Ce.18O/q12*+3;18*-2
• InChI Key: WQSKCHQAGQDBAX-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Ce+3]

Description

Undecaaluminium cerium octadecaoxide (CAS 12005-46-8) is a complex oxide with the molecular formula Al₁₁CeO₁₈ and an estimated molecular weight of 724.9 g/mol (calculated using atomic weights: Al = 26.98, Ce = 140.12, O = 16). It belongs to a family of undecaaluminium rare-earth oxides, characterized by their stoichiometric ratios of aluminium, oxygen, and a central rare-earth or transition metal. This compound is supplied by three manufacturers globally, indicating moderate industrial availability .

Structurally, it consists of a cerium(III) ion coordinated within an aluminium-oxygen framework. The IUPAC name, decaaluminum;cerium(3+);oxygen(2-), reflects its ionic lattice configuration.

Comparison with Similar Compounds

Structural and Compositional Analysis

The table below compares undecaaluminium cerium octadecaoxide with three structurally analogous compounds:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Suppliers	Key Features
This compound	12005-46-8	Al₁₁CeO₁₈	724.9 (estimated)	3	Redox-active Ce³⁺/Ce⁴⁺ center
Undecaaluminium lanthanum octadecaoxide	12043-90-2	Al₁₁LaO₁₈	723.69	3	High thermal stability (96% purity)
Undecaaluminium neodymium octadecaoxide	12254-15-8	Al₁₁NdO₁₈	729.02 (estimated)	3	Magnetic properties (Nd³⁺)
Undecaaluminum magnesium terbium nonadecaoxide	55097-76-2	Al₁₁MgTbO₁₉	~784.01 (estimated)	2	Enhanced oxygen content (O₁₉)

Notes:

• Molecular Weight : Calculated based on atomic weights (La = 138.91, Nd = 144.24, Mg = 24.30, Tb = 158.93) .
• Purity : Only the lanthanum variant specifies 96% purity; others lack published data .
• Supplier Count : Cerium, lanthanum, and neodymium variants have three suppliers, while magnesium terbium has two, suggesting higher demand or simpler synthesis for the former .

Functional and Application-Based Differences

Cerium vs. Lanthanum Octadecaoxide

• Redox Activity : Cerium’s ability to switch between +3 and +4 oxidation states may enhance catalytic performance in oxidation-reduction reactions compared to lanthanum’s fixed +3 state .
• Thermal Stability : The lanthanum variant’s confirmed 96% purity suggests optimized synthesis protocols, though cerium’s stability under oxidative conditions remains unstudied .

Cerium vs. Neodymium Octadecaoxide

• Magnetic Properties : Neodymium’s inherent magnetism (from Nd³⁺) could make its oxide suitable for magnetic ceramics or data storage, whereas cerium’s redox activity favors catalytic applications .

Cerium vs. Magnesium Terbium Nonadecaoxide

• Oxygen Content : The terbium variant’s higher oxygen stoichiometry (O₁₉) may improve ionic conductivity, relevant for solid oxide fuel cells. However, its lower supplier count implies niche applications .

Physicochemical and Regulatory Considerations

• Crystal Structure: All compounds likely adopt similar aluminous frameworks, but ionic radii differences (Ce³⁺ = 1.034 Å, La³⁺ = 1.032 Å) may subtly alter lattice parameters .